Cas no 98482-90-7 (4(3H)-Pteridinone,2-amino-6,7-dihydro-6-methyl-)

• Product Name: 4(3H)-Pteridinone,2-amino-6,7-dihydro-6-methyl-
• CAS No: 98482-90-7
• MF: C₇H₁₁N₅O
• MW: 181.195140123367
• CID: 801828
• PubChem ID: 73188125
• Update Time: 2025-04-19

4(3H)-Pteridinone,2-amino-6,7-dihydro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pteridinone,2-amino-6,7-dihydro-6-methyl-
• 2-(2-HYDROXYETHYL)PYRIDINE
• 4(3H)-Pteridinone,2-amino-6,7-dihydro-6-methyl-(9CI)
• 2-AMINO-6-METHYL-6,7-DIHYDROPTERIDIN-4(3H)-ONE
• 98482-90-7
• 2-AMINO-6-METHYL-2,3,6,7-TETRAHYDRO-1H-PTERIDIN-4-ONE

• Inchi： 1S/C7H11N5O/c1-3-2-9-5-4(10-3)6(13)12-7(8)11-5/h3,7H,2,8H2,1H3,(H,9,11)(H,12,13)
• InChI Key： JZHUDBMUACQLEB-UHFFFAOYSA-N
• SMILES： O=C1C2C(=NCC(C)N=2)NC(N)N1

Computed Properties

• Exact Mass: 179.08100
• Monoisotopic Mass: 181.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 91.9Ų

Experimental Properties

• PSA: 96.49000
• LogP: -2.55420